9-(benzo[d][1,3]dioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H19N5O6/c1-3-31-13-6-4-11(8-15(13)30-2)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)12-5-7-14-16(9-12)33-10-32-14/h4-9H,3,10H2,1-2H3,(H2,23,28)(H,25,29)
• InChI Key: YSWNROUXSOOPNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N)OC
• Molecular Formula: C22H19N5O6
• Molecular Weight: 449.4 g/mol

Description

9-(benzo[d][1,3]dioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H19N5O6 and its molecular weight is 449.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

A study by Abu‐Hashem et al. (2020) discusses the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which show anti-inflammatory and analgesic properties. These compounds were screened as cyclooxygenase inhibitors and exhibited significant analgesic and anti-inflammatory activities, highlighting the potential therapeutic applications of purine derivatives in medicine (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimycobacterial Activity

Bakkestuen, Gundersen, and Utenova (2005) synthesized a series of purines for screening against Mycobacterium tuberculosis. They found that certain purine derivatives showed high antimycobacterial activity, indicating the potential of purine-based compounds in developing new antituberculosis drugs (Bakkestuen, Gundersen, & Utenova, 2005).

Nucleoside Analogs

Iwakawa, Pinto, and Szarek (1978) explored the synthesis of nucleoside analogs of N-substituted 1,3-thiazolidines, providing insights into the chemical modifications and potential applications of purine analogs in nucleoside research (Iwakawa, Pinto, & Szarek, 1978).

Enzyme Inhibitors

Shah, Schaeffer, and Murray (1965) discussed the synthesis of 6-substituted-9-(5-deoxy-β-D-xylofuranosyl)purines and their evaluation as inhibitors of adenosine deaminase, highlighting the potential of purine derivatives in the development of enzyme inhibitors (Shah, Schaeffer, & Murray, 1965).